1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
Brand Name:
Vulcanchem
CAS No.:
1694-82-2
VCID:
VC0042289
InChI:
InChI=1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3/t6-,7+/m0/s1
SMILES:
CC1=CCC2C(C1)C(=O)OC2=O
Molecular Formula:
C₉H₁₀O₃
Molecular Weight:
166.17 g/mol
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel-
CAS No.: 1694-82-2
Reference Standards
VCID: VC0042289
Molecular Formula: C₉H₁₀O₃
Molecular Weight: 166.17 g/mol
| CAS No. | 1694-82-2 |
|---|---|
| Product Name | 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-, (3aR,7aS)-rel- |
| Molecular Formula | C₉H₁₀O₃ |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (3aR,7aS)-5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione |
| Standard InChI | InChI=1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3/t6-,7+/m0/s1 |
| Standard InChIKey | OEMSKMUAMXLNKL-NKWVEPMBSA-N |
| Isomeric SMILES | CC1=CC[C@H]2[C@@H](C1)C(=O)OC2=O |
| SMILES | CC1=CCC2C(C1)C(=O)OC2=O |
| Canonical SMILES | CC1=CCC2C(C1)C(=O)OC2=O |
| Synonyms | cis-4-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride; 4-Methyl-cis-4-cyclohexene-1,2-decarboxylic Anhydride; 4-Methyl-cis-4-cyclohexene-1,2-dicarboxylic Anhydride; cis-1,2,3,6-Tetrahydro-4-methylphthalic Acid Anhydride; cis-4-Methyl-1,2,3,6-tetrahyd |
| PubChem Compound | 11953727 |
| Last Modified | Nov 11 2021 |
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